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Compound of Interest

Compound Name: Choline lactate

Cat. No.: B15125037 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Choline lactate (CAS: 99150-55-7) was

publicly available at the time of this writing. The following guidance is based on the safety

protocols for structurally similar compounds, such as Choline chloride and Choline tosylate,

and general laboratory safety best practices. It is imperative for researchers, scientists, and

drug development professionals to consult with their institution's Environmental Health and

Safety (EHS) department and, if possible, obtain a substance-specific SDS from the supplier

before handling Choline lactate.

This document provides immediate, essential safety and logistical information for handling

Choline lactate in a laboratory setting. The content herein is intended to offer procedural, step-

by-step guidance to directly answer specific operational questions, building trust by providing

value beyond the product itself.

Recommended Personal Protective Equipment
(PPE)
A risk assessment should be conducted before handling Choline lactate to determine the

appropriate level of personal protective equipment required. Based on the hazards associated

with similar choline compounds, which include potential skin, eye, and respiratory irritation, the

following PPE is recommended.[1][2][3]
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PPE Type Specification Purpose

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.[2]

To protect eyes from potential

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

should be inspected before

use.[1]

To prevent skin contact.

Body Protection
Laboratory coat or other

protective clothing.

To protect skin and clothing

from contamination.[1]

Respiratory Protection

Use a NIOSH-approved

respirator if working in a poorly

ventilated area or if dust or

aerosols are generated.[1]

To prevent inhalation of

airborne particles.

Operational Plan for Handling Choline Lactate
Adherence to the following step-by-step procedures is mandatory for the safe handling of

Choline lactate.

1. Preparation and Engineering Controls:

Ensure a well-ventilated work area, preferably a chemical fume hood.[1]

Locate the nearest eyewash station and safety shower before beginning work.[1]

Ensure all necessary PPE is donned correctly before handling the chemical.[1]

2. Handling the Compound:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling.[1]
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Keep the container tightly closed when not in use.[1]

3. Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep containers tightly closed.[2]

Disposal Plan
All waste materials should be disposed of in accordance with local, state, and federal

regulations.

Unused Product: Unused or expired Choline lactate should be treated as chemical waste

and disposed of through a licensed waste disposal company.[4][5]

Contaminated Materials: Any materials that have come into contact with Choline lactate,

such as PPE, absorbent materials from spills, and empty containers, must also be disposed

of as chemical waste.[4]

Solutions: Solutions containing Choline lactate should not be disposed of down the drain.

They must be collected in a designated, properly labeled waste container.[4]

Experimental Protocols
Due to the lack of a specific SDS for Choline lactate, detailed experimental protocols are not

available. The handling and disposal procedures outlined above are based on general best

practices for similar chemicals.

Visual Workflow for Safe Handling
The following diagram illustrates a general workflow for the safe handling of Choline lactate,

from preparation to disposal.
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Caption: General workflow for the safe handling of Choline lactate.

This guide is intended to provide a foundation for safe laboratory practices when working with

Choline lactate. Always prioritize safety and consult with your institution's safety professionals

for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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